Cas no 2680674-93-3 (benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate)

• Product Name: benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate
• CAS No: 2680674-93-3
• MF: C₁₆H₁₅BrINO₂
• MW: 460.104275941849
• CID: 5621274
• PubChem ID: 165923376
• Update Time: 2025-11-05

benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304490
• benzyl N-[1-(2-bromo-5-iodophenyl)ethyl]carbamate
• 2680674-93-3
• benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate

• Inchi： 1S/C16H15BrINO2/c1-11(14-9-13(18)7-8-15(14)17)19-16(20)21-10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key： NQYXDROGHBIBNP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(C)NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 458.93309g/mol
• Monoisotopic Mass: 458.93309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate

Comprehensive Overview of Benzyl N-1-(2-Bromo-5-Iodophenyl)ethylcarbamate (CAS No. 2680674-93-3)

Benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate (CAS No. 2680674-93-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, serves as a valuable intermediate in the synthesis of more complex molecules. The presence of both bromo and iodo substituents on the phenyl ring enhances its reactivity, making it a versatile building block for cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated compounds like benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate has surged due to their critical role in the development of targeted therapies. Researchers are particularly interested in its potential applications in the synthesis of kinase inhibitors and other small-molecule therapeutics. The compound's CAS No. 2680674-93-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in the scientific community.

One of the key trends driving interest in this compound is the rise of precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward tailored treatments, intermediates like benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate are becoming indispensable. Its structural features allow for precise modifications, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of new drug candidates. This aligns with the broader industry focus on drug repurposing and combination therapies, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the compound's halogenated aromatic core offers multiple sites for functionalization, making it a preferred choice for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone methodologies in the construction of complex organic molecules, and the demand for high-quality intermediates like CAS No. 2680674-93-3 continues to grow. Additionally, the compound's stability under standard laboratory conditions ensures its reliability in multi-step synthetic routes.

Another area where benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate shines is in the development of fluorescence probes and imaging agents. The iodine atom, in particular, can be exploited for radiolabeling applications, which are essential in diagnostic imaging and molecular biology. This has led to increased inquiries about the compound's purity, solubility, and compatibility with various reaction conditions—common questions posed by researchers in online forums and scientific communities.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, its handling requires standard laboratory precautions. The compound's molecular weight and structural formula are often referenced in safety data sheets (SDS), ensuring compliance with global chemical regulations. This aspect is particularly relevant given the increasing emphasis on green chemistry and sustainable synthesis practices, which are hot topics in both academic and industrial settings.

In summary, benzyl N-1-(2-bromo-5-iodophenyl)ethylcarbamate (CAS No. 2680674-93-3) is a multifaceted compound with broad applications in drug discovery, diagnostic imaging, and synthetic chemistry. Its unique structural attributes and reactivity profile make it a sought-after intermediate in cutting-edge research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the development of next-generation therapeutics and diagnostic tools.